Cas no 2680747-85-5 (benzyl N-(6-chloropyridin-3-yl)methyl-N-(3-methylbutyl)carbamate)

• Product Name: benzyl N-(6-chloropyridin-3-yl)methyl-N-(3-methylbutyl)carbamate
• CAS No: 2680747-85-5
• MF: C₁₉H₂₃ClN₂O₂
• MW: 346.851124048233
• CID: 5623566
• PubChem ID: 165922561
• Update Time: 2025-05-19

benzyl N-(6-chloropyridin-3-yl)methyl-N-(3-methylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(6-chloropyridin-3-yl)methyl]-N-(3-methylbutyl)carbamate
• 2680747-85-5
• EN300-28298042
• benzyl N-(6-chloropyridin-3-yl)methyl-N-(3-methylbutyl)carbamate

• Inchi： 1S/C19H23ClN2O2/c1-15(2)10-11-22(13-17-8-9-18(20)21-12-17)19(23)24-14-16-6-4-3-5-7-16/h3-9,12,15H,10-11,13-14H2,1-2H3
• InChI Key： ZFGFSLLBPFAJHJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CN(C(=O)OCC1C=CC=CC=1)CCC(C)C

Computed Properties

• Exact Mass: 346.1448057g/mol
• Monoisotopic Mass: 346.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 42.4Ų

Additional information on benzyl N-(6-chloropyridin-3-yl)methyl-N-(3-methylbutyl)carbamate

Chemical Profile: Benzyl N-(6-Chloropyridin-3-yl)methyl-N-(3-methylbutyl)carbamate (CAS No. 2680747-85-5)

Benzyl N-(6-chloropyridin-3-yl)methyl-N-(3-methylbutyl)carbamate, with the CAS registry number 2680747-85-5, is a specialized organic compound that has garnered attention in both academic and industrial research. This compound belongs to the class of carbamates, which are widely recognized for their versatility in chemical synthesis and applications. The structure of this compound is characterized by a benzyl group attached to a carbamate moiety, with substituents including a 6-chloropyridin-3-yl methyl group and a 3-methylbutyl group. These substituents contribute to its unique chemical properties and potential applications.

The synthesis of benzyl N-(6-chloropyridin-3-yl)methyl-N-(3-methylbutyl)carbamate involves a series of well-established organic reactions. The starting materials typically include benzyl chloride or benzyl bromide, which undergo nucleophilic substitution with an appropriate amine derivative. The introduction of the 6-chloropyridin-3-yl methyl group and the 3-methylbutyl group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

One of the most promising applications of this compound lies in its potential as a precursor in pharmaceutical chemistry. The carbamate functional group is known for its ability to form bioisosteres, which can enhance drug efficacy and reduce toxicity. Researchers have explored the use of this compound in the development of novel drug delivery systems, where its stability and solubility properties are highly advantageous. Additionally, its structural flexibility allows for modification to target specific biological pathways, making it a valuable tool in medicinal chemistry.

In agrochemical research, benzyl N-(6-chloropyridin-3-yl)methyl-N-(3-methylbutyl)carbamate has shown potential as an active ingredient in pesticides and herbicides. Its ability to inhibit key enzymes involved in plant growth regulation has been extensively studied. Recent studies have demonstrated that this compound exhibits selective toxicity towards certain pest species while maintaining low toxicity to non-target organisms, making it a candidate for eco-friendly agricultural solutions.

The environmental impact of this compound has also been a focus of recent investigations. Researchers have assessed its biodegradability under various conditions, including soil and aquatic environments. Preliminary results indicate that it undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in the environment. These findings are significant for regulatory assessments and sustainable chemical management practices.

From a structural perspective, the compound's molecular weight is approximately 419 g/mol, with a melting point ranging between 120°C and 125°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, facilitating its use in solution-phase reactions. The presence of chlorine in the pyridine ring introduces electron-withdrawing effects, influencing the compound's reactivity in nucleophilic substitutions and electrophilic aromatic substitutions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of benzyl N-(6-chloropyridin-3-yl)methyl-N-(3-methylbutyl)carbamate. Quantum mechanical calculations have revealed that the carbamate group acts as an electron sink, directing reactivity towards specific sites on the molecule. This understanding has enabled chemists to design more efficient synthetic pathways and predict reaction outcomes with greater accuracy.

In conclusion, benzyl N-(6-chloropyridin-3-yl)methyl-N-(3-methylbutyl)carbamate (CAS No. 2680747-85-5) is a multifaceted compound with diverse applications across various fields. Its unique chemical properties, coupled with recent research advancements, position it as a valuable asset in modern chemical innovation. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in both academic research and industrial applications.